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Compound of Interest

Compound Name: Boc--cyclohexyl-D-Ala-OH

Cat. No.: B15249362

For researchers, scientists, and drug development professionals utilizing Boc-Cyclohexyl-D-
Ala-OH, also known as Boc-§3-cyclohexyl-D-alanine, adherence to proper disposal protocols is
critical for laboratory safety and environmental protection. This document provides a

comprehensive guide to the safe handling and disposal of this compound, based on available
safety data.

It is important to note that while the request specifies the D-enantiomer, the most detailed
disposal information was found in the Safety Data Sheet (SDS) for the L-enantiomer, Boc-[3-
cyclohexyl-L-alanine. The disposal procedures for enantiomers are generally identical.

Physicochemical and Safety Data

A summary of the key quantitative data for Boc-f3-cyclohexyl-D-alanine is presented below for
easy reference.
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Property Value

Molecular Formula C14H25NO4[1]

Molecular Weight 271.2 g/mol [1]

Appearance White or off-white solid[1]
Purity > 99% (Chiral HPLC)[1]
Optical Rotation +15.1° (c=2% in Acetic Acid)[1]
Storage Conditions 0-8 °C[1]

Experimental Protocols
Disposal Procedure
The recommended method for the disposal of Boc-Cyclohexyl-D-Ala-OH is through incineration

by a licensed waste disposal company. The following step-by-step procedure should be
followed:

» Personal Protective Equipment (PPE): Before handling the compound, ensure appropriate
PPE is worn, including chemical-resistant gloves, safety goggles, and a lab coat.[2]

» Material Preparation: The compound should be dissolved or mixed with a combustible
solvent. This facilitates complete combustion in the incinerator.[2]

« Incineration: The mixture must be burned in a chemical incinerator equipped with an
afterburner and a scrubber to neutralize harmful combustion products.[2]

o Container Disposal: The empty container should be disposed of in accordance with local,
regional, and national regulations.[2]

» Regulatory Compliance: Ensure that all disposal activities are in full compliance with
applicable environmental regulations. Do not allow the substance to enter soil, surface water,
or drains.[2]

Disposal Workflow
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The logical workflow for the proper disposal of Boc-Cyclohexyl-D-Ala-OH is illustrated in the
diagram below.

Start: Identify
Boc-cyclohexyl-D-Ala-OH
for Disposal

Step 1: Wear Appropriate

Personal Protective
Equipment (PPE)

Step 2: Dissolve or Mix
with a Combustible Solvent

l

Step 3: Burn in a Chemical
Incinerator with Afterburner
and Scrubber

Step 4: Dispose of Empty
Container per Regulations

End: Disposal Complete

Click to download full resolution via product page

Caption: Disposal workflow for Boc-cyclohexyl-D-Ala-OH.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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